Cas no 389125-56-8 (Halaminol A)

Halaminol A structure
Halaminol A structure
Product Name:Halaminol A
CAS No:389125-56-8
Molecular Formula:C14H29NO
Molecular Weight:227.386164426804
CID:2087032
PubChem ID:10059639

Halaminol A Properties

Names and Identifiers

    • Halaminol A
    • LMSP01080034
    • CHEBI:137092
    • CHEMBL443703
    • AKOS040734967
    • 389125-56-8
    • 1-deoxy-tetradecasphing-13-enine
    • (2S,3R)-2-aminotetradec-13-en-3-ol
    • (+)-Halaminol A
    • InChIKey: KLWPMNOQFSPVII-UONOGXRCSA-N
    • Inchi: 1S/C14H29NO/c1-3-4-5-6-7-8-9-10-11-12-14(16)13(2)15/h3,13-14,16H,1,4-12,15H2,2H3/t13-,14+/m0/s1
    • SMILES: O[C@@H]([C@H](C)N)CCCCCCCCCC=C

Computed Properties

  • Exact Mass: 227.224914549g/mol
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 11
  • Monoisotopic Mass: 227.224914549g/mol
  • Heavy Atom Count: 16
  • Complexity: 159
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: Oil

Halaminol A Related Literature

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